Cas no 1019612-90-8 (1-(3,4-dimethylphenyl)ethyl(prop-2-en-1-yl)amine)

• Product Name: 1-(3,4-dimethylphenyl)ethyl(prop-2-en-1-yl)amine
• CAS No: 1019612-90-8
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5156359
• PubChem ID: 43189605
• Update Time: 2025-08-05

1-(3,4-dimethylphenyl)ethyl(prop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-(1-(3,4-Dimethylphenyl)ethyl)prop-2-en-1-amine
• [1-(3,4-DIMETHYLPHENYL)ETHYL](PROP-2-EN-1-YL)AMINE
• starbld0024031
• Benzenemethanamine, α,3,4-trimethyl-N-2-propen-1-yl-
• 1-(3,4-dimethylphenyl)ethyl(prop-2-en-1-yl)amine

• Inchi： 1S/C13H19N/c1-5-8-14-12(4)13-7-6-10(2)11(3)9-13/h5-7,9,12,14H,1,8H2,2-4H3
• InChI Key： GACNINAIBBDHGJ-UHFFFAOYSA-N
• SMILES： N(CC=C)C(C)C1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• XLogP3: 3.1
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 1-(3,4-dimethylphenyl)ethyl(prop-2-en-1-yl)amine

Compound CAS No. 1019612-90-8: 1-(3,4-Dimethylphenyl)Ethyl(Prop-2-en-1-yl)Amine

The compound with CAS No. 1019612-90-8, commonly referred to as 1-(3,4-Dimethylphenyl)Ethyl(Prop-2-en-1-yl)Amine, is a fascinating molecule with a diverse range of applications and properties. This compound belongs to the class of amines, specifically a secondary amine, and its structure consists of a phenyl group substituted with two methyl groups at the 3 and 4 positions, an ethyl group, and a propenyl group attached to the nitrogen atom. The chemical structure of this compound plays a crucial role in its reactivity and functionality.

Recent studies have highlighted the potential of secondary amines like this compound in various fields, including pharmaceuticals, agrochemicals, and materials science. The substituted phenyl group in the molecule contributes to its aromatic stability and electronic properties, making it an attractive candidate for use in coordinate covalent bonding reactions. Additionally, the presence of the propenyl group introduces unsaturation into the molecule, which can enhance its reactivity in certain chemical transformations.

One of the most promising applications of this compound is in the synthesis of advanced materials. Researchers have explored its use as a precursor for producing polyurethanes and other polymeric materials with enhanced mechanical properties. The ability of this compound to undergo ring-opening polymerization has been extensively studied, with recent findings suggesting that it can significantly improve the flexibility and durability of resulting polymers.

In the pharmaceutical industry, secondary amines like this compound are often employed as intermediates in drug synthesis. The aromatic stability provided by the dimethylphenyl group makes it an ideal candidate for use in synthesizing bioactive molecules with specific pharmacokinetic profiles. Recent advancements in medicinal chemistry have demonstrated that this compound can serve as a building block for developing novel antidepressants and neuroprotective agents, due to its ability to interact with specific receptor sites.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. One common method involves the alkylation of an appropriate amine precursor with an activated alkene derivative. Recent studies have optimized these reaction conditions by incorporating novel catalysts that enhance reaction efficiency and selectivity. For instance, the use of transition metal catalysts, such as palladium complexes, has been shown to significantly improve the yield and purity of this compound during its synthesis.

From an environmental standpoint, understanding the degradation pathways of this compound is critical for assessing its impact on ecosystems. Research has shown that under aerobic conditions, this compound undergoes oxidative degradation, producing less complex organic compounds that are more readily biodegradable. This knowledge is essential for developing sustainable manufacturing processes that minimize environmental footprint.

In conclusion, CAS No. 1019612-90-8 (1-(3,4-Dimethylphenyl)Ethyl(Prop-2-en-1-yl)Amine) is a versatile compound with significant potential across multiple industries. Its unique chemical structure enables it to participate in a wide range of reactions and applications, from polymer synthesis to drug development. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.